Cas no 66719-47-9 (3-hexanol, 4-ethyl-2,2-dimethyl-)
66719-47-9 structure
Product Name:3-hexanol, 4-ethyl-2,2-dimethyl-
CAS No:66719-47-9
MF:C10H22O
MW:158.281083583832
CID:863304
PubChem ID:53428786
Update Time:2025-04-19
3-hexanol, 4-ethyl-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-hexanol, 4-ethyl-2,2-dimethyl-
- 4-ethyl-2,2-dimethylhexan-3-ol
- DTXSID30699906
- AKOS015285404
- 66719-47-9
- SCHEMBL24435891
-
- Inchi: 1S/C10H22O/c1-6-8(7-2)9(11)10(3,4)5/h8-9,11H,6-7H2,1-5H3
- InChI Key: UOYRABPBVGDJLW-UHFFFAOYSA-N
- SMILES: OC(C(CC)CC)C(C)(C)C
Computed Properties
- Exact Mass: 158.167065321g/mol
- Monoisotopic Mass: 158.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 97.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
3-hexanol, 4-ethyl-2,2-dimethyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
66719-47-9 (3-hexanol, 4-ethyl-2,2-dimethyl-) Related Products
- 1838-73-9(3-Methyl-4-heptanol)
- 19549-72-5(2,4-Dimethyl-3-heptanol)
- 617-29-8(2-Methyl-3-hexanol)
- 19550-07-3(2,5-Dimethyl-3-hexanol)
- 19780-39-3(3-Ethyl-2-heptanol)
- 16844-71-6(Epifriedelanol)
- 18720-62-2(2-Methyl-3-heptanol)
- 14979-39-6(4-Methyl-3-heptanol)
- 4209-90-9(2,2-Dimethyl-3-hexanol)
- 144-19-4(2,2,4-Trimethyl-1,3-pentanediol)
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